Cas no 146512-93-8 (3-Furancarboxylic acid, 4-ethyltetrahydro-2-(1-methyl-1H-imidazol-5-yl)-5-oxo-, methyl ester, [2S-(2α,3β,4α)]- (9CI))

• Product Name: 3-Furancarboxylic acid, 4-ethyltetrahydro-2-(1-methyl-1H-imidazol-5-yl)-5-oxo-, methyl ester, [2S-(2α,3β,4α)]- (9CI)
• CAS No: 146512-93-8
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5689237
• Update Time: 2023-10-12

3-Furancarboxylic acid, 4-ethyltetrahydro-2-(1-methyl-1H-imidazol-5-yl)-5-oxo-, methyl ester, [2S-(2α,3β,4α)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 4-ethyltetrahydro-2-(1-methyl-1H-imidazol-5-yl)-5-oxo-, methyl ester, [2S-(2α,3β,4α)]- (9CI)

• Inchi： 1S/C12H16N2O4/c1-4-7-9(12(16)17-3)10(18-11(7)15)8-5-13-6-14(8)2/h5-7,9-10H,4H2,1-3H3/t7-,9-,10+/m0/s1
• InChI Key： ZHIRTXKDCAYRRA-UJNFCWOMSA-N
• SMILES： O1C(=O)[C@@H](CC)[C@H](C(OC)=O)[C@H]1C1N(C)C=NC=1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 474.7±45.0 °C(Predicted)
• pka: 6.32±0.22(Predicted)